N-(1-isopropyl-4-piperidinyl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O3/c1-12(2)19-9-7-14(8-10-19)18-17(20)13-5-6-15(21-3)16(11-13)22-4/h5-6,11-12,14H,7-10H2,1-4H3,(H,18,20)
• InChI Key: XSPGUHHIDINYQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

N-(1-isopropyl-4-piperidinyl)-3,4-dimethoxybenzamide (also known as A-381393) is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of A-381393 involves its binding to the sigma-1 receptor and inhibition of the dopamine transporter. Binding to the sigma-1 receptor may lead to the modulation of various cellular processes, such as calcium signaling and oxidative stress. Inhibition of the dopamine transporter may lead to an increase in dopamine levels in the brain, which may contribute to its potential as a treatment for addiction.
Biochemical and Physiological Effects:
Studies have shown that A-381393 has various biochemical and physiological effects, such as the modulation of calcium signaling and oxidative stress, as well as the inhibition of the dopamine transporter. A-381393 has also been shown to have analgesic effects in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using A-381393 in lab experiments is its high affinity for the sigma-1 receptor, which allows for the selective targeting of this receptor. However, one limitation of using A-381393 is its relatively low solubility in aqueous solutions, which may require the use of organic solvents in experiments.

Future Directions

For research on A-381393 include the investigation of its potential as a therapeutic agent for various conditions, such as chronic pain and addiction. Studies may also focus on the development of analogs of A-381393 with improved pharmacological properties, such as increased solubility and selectivity for the sigma-1 receptor. Additionally, studies may investigate the potential of A-381393 as a tool for studying the sigma-1 receptor and its role in various cellular processes.

Synthesis Methods

The synthesis of A-381393 involves a multi-step process that includes the reaction of 3,4-dimethoxybenzaldehyde with 1-(4-piperidinyl)propan-1-one to form the intermediate 1-(3,4-dimethoxybenzoyl)-4-(4-piperidinyl)butan-1-one. This intermediate is then reacted with isopropylamine to form the final product, N-(1-isopropyl-4-piperidinyl)-3,4-dimethoxybenzamide. The purity and yield of the final product can be improved through various purification techniques, such as recrystallization or column chromatography.

Scientific Research Applications

A-381393 has been the subject of scientific research due to its potential as a therapeutic agent for various conditions, such as chronic pain and addiction. Studies have shown that A-381393 has a high affinity for the sigma-1 receptor, which is involved in pain modulation, neuroprotection, and addiction. A-381393 has also been shown to have an inhibitory effect on the dopamine transporter, which may contribute to its potential as a treatment for addiction.